Cas no 2171651-38-8 (10-(1-ethyl-1H-imidazol-4-yl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane)

• Product Name: 10-(1-ethyl-1H-imidazol-4-yl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane
• CAS No: 2171651-38-8
• MF: C₁₃H₂₁N₃OS
• MW: 267.390341520309
• CID: 5564979
• PubChem ID: 165595165
• Update Time: 2025-07-16

10-(1-ethyl-1H-imidazol-4-yl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• EN300-1640530
• 2171651-38-8
• 10-(1-ethyl-1H-imidazol-4-yl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane
• 10-(1-ethyl-1H-imidazol-4-yl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane

• Inchi： 1S/C13H21N3OS/c1-3-16-8-11(15-9-16)12-13(17-6-5-14-12)4-7-18-10(13)2/h8-10,12,14H,3-7H2,1-2H3
• InChI Key： HCVUVJYTFDAFGE-UHFFFAOYSA-N
• SMILES： S1CCC2(C1C)C(C1=CN(CC)C=N1)NCCO2

Computed Properties

• Exact Mass: 267.14053348g/mol
• Monoisotopic Mass: 267.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on 10-(1-ethyl-1H-imidazol-4-yl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane

Introduction to 10-(1-ethyl-1H-imidazol-4-yl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane (CAS No. 2171651-38-8)

The compound 10-(1-ethyl-1H-imidazol-4-yl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane, identified by its CAS number 2171651-38-8, represents a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic scaffold, characterized by its unique combination of nitrogen, sulfur, and oxygen heteroatoms, presents a promising platform for the development of novel therapeutic agents.

The molecular architecture of this compound features a spirocyclic core, which is a key structural motif in many bioactive molecules. The spiro connection between the tetrahydropyrrolo[3,2-h]pyridine ring and the decane backbone introduces conformational flexibility, which can be exploited to optimize binding interactions with biological targets. This structural feature is particularly relevant in the design of drugs that require precise spatial orientation to exert their pharmacological effects.

One of the most striking aspects of 10-(1-ethyl-1H-imidazol-4-yl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane is the presence of multiple nitrogen-containing heterocycles. The imidazole ring at the 1-position and the tetrahydropyrrolo[3,2-h]pyridine moiety are well-known pharmacophores that have been extensively studied for their ability to interact with various biological targets. The ethyl group attached to the imidazole ring further modulates the electronic properties of the molecule, potentially enhancing its binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict the binding modes of this compound with high accuracy. Studies have suggested that the spirocyclic core and the nitrogen-rich heterocycles may facilitate favorable interactions with proteins involved in signal transduction and enzyme inhibition. These interactions are critical for modulating cellular processes and have implications in treating a wide range of diseases.

The role of sulfur in this molecule cannot be overstated. The thia bridge introduces steric hindrance and electronic effects that can influence the compound's bioavailability and metabolic stability. Sulfur-containing heterocycles are known to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a sulfur atom in 10-(1-ethyl-1H-imidazol-4-yl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane may contribute to its potential therapeutic efficacy by enhancing its ability to interact with biological targets.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. The unique structural features of 10-(1-ethyl-1H-imidazol-4-yll)-1-methyl--6--oxa--2--thia--9--azaspiro4.5decane make it an attractive candidate for further exploration in this area. By leveraging computational tools and experimental techniques, scientists aim to optimize its pharmacokinetic properties and therapeutic potential.

One particularly promising application area for this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. The nitrogen-rich heterocycles in 10-(1--ethyl--1H--imidazol--4--yil)--1--methyl--6--oxa--2--thia--9--azaspiro4.5decane suggest that it may interact with kinase active sites, potentially leading to the development of novel antineoplastic agents.

In addition to its potential as a kinase inhibitor, this compound may also exhibit activity against other biological targets. For instance, its structural similarity to known antiviral agents has prompted investigations into its potential efficacy against viral infections. The spirocyclic core and nitrogen-containing heterocycles may interfere with viral replication mechanisms by inhibiting essential enzymes or disrupting viral protein-protein interactions.

The synthesis of 10-(1-etllyl-lH-imidazo l-l yl)-l-methy l-l Oxal -2-thial -9 -azaspiro 45 decane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and stereoselectivity during synthesis. Advances in organometallic chemistry and transition-metal-catalyzed reactions have provided new tools for constructing complex molecular frameworks efficiently.

The presence of multiple functional groups in this molecule necessitates careful consideration during synthetic planning to minimize unwanted side reactions and maximize yield. However, these challenges also offer opportunities for innovation in synthetic methodology development; novel synthetic routes could not only facilitate access but also provide insights into structure-function relationships critical for drug discovery efforts.

Evaluation methodologies play an essential role when assessing compounds like 10-(I ethyl-I H-imidazo l 4 yl)lmethy l 6 oxal 2 thial 9 azaspiro45 decane (CAS NO:2171651388). In vitro assays provide initial insights into biological activity by testing interactions between compounds at concentrations typically found within cells or tissues; these assays include enzyme inhibition assays where kinetic parameters such as IC50 values indicate potency while selectivity profiles help identify off-target effects.